Cas no 29977-36-4 (2H-1-Benzopyran-3(4H)-one,6-hydroxy-)

• Product Name: 2H-1-Benzopyran-3(4H)-one,6-hydroxy-
• CAS No: 29977-36-4
• MF: C₉H₈O₃
• MW: 164.158022880554
• CID: 286450
• PubChem ID: 312832
• Update Time: 2025-04-19

2H-1-Benzopyran-3(4H)-one,6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3(4H)-one,6-hydroxy-
• 6-hydroxy-4H-chromen-3-one
• NSC224450
• DTXSID40310291
• NSC-224450
• 29977-36-4

• Inchi： 1S/C9H8O3/c10-7-1-2-9-6(3-7)4-8(11)5-12-9/h1-3,10H,4-5H2
• InChI Key： JHVCNMAOOKBPKI-UHFFFAOYSA-N
• SMILES： O1CC(CC2C=C(C=CC1=2)O)=O

Computed Properties

• Exact Mass: 164.04734
• Monoisotopic Mass: 164.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.343
• Boiling Point: 381.8°C at 760 mmHg
• Flash Point: 163.4°C
• Refractive Index: 1.604
• PSA: 46.53
• LogP: 0.89620